1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-((4-methoxyphenyl)sulfonyl)ethanone

• IUPAC Name: 1-[4-(1,3-benzothiazol-2-yloxy)piperidin-1-yl]-2-(4-methoxyphenyl)sulfonylethanone
• InChI: InChI=1S/C21H22N2O5S2/c1-27-15-6-8-17(9-7-15)30(25,26)14-20(24)23-12-10-16(11-13-23)28-21-22-18-4-2-3-5-19(18)29-21/h2-9,16H,10-14H2,1H3
• InChI Key: SDNFFTZKJVLZMC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)CC(=O)N2CCC(CC2)OC3=NC4=CC=CC=C4S3
• Molecular Formula: C21H22N2O5S2
• Molecular Weight: 446.5 g/mol

Description

1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-((4-methoxyphenyl)sulfonyl)ethanone is a useful research compound. Its molecular formula is C21H22N2O5S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications

Electrochemical Synthesis

Electrochemical syntheses of arylthiobenzazoles utilize electrochemical oxidation of compounds related to 1-(4-(Benzo[d]thiazol-2-yloxy)piperidin-1-yl)-2-((4-methoxyphenyl)sulfonyl)ethanone. This method involves Michael addition reactions with 2-SH-benzazoles, demonstrating a pathway for synthesizing disubstituted ethanones under electrochemical conditions. This process highlights the compound's role in generating p-quinone imine, which participates in subsequent reactions (Amani & Nematollahi, 2012).

Microwave-Assisted Synthesis

Microwave irradiation has been employed to accelerate the synthesis of 1-(4-(benzothiazol-2-yl)piperazin-1-yl)-2-(4-phenyl-1H-1,2,3-triazol-1-yl)ethanone, illustrating an efficient, eco-friendly synthesis route. This method underscores the compound's application in generating 1,2,3-triazole derivatives, showcasing its utility in creating structurally diverse molecules with potential biological activity (Said et al., 2020).

Crystal Structure Analysis

Crystal structure and Hirshfeld surface analysis have been applied to piperazine derivatives, providing insight into the molecular conformation and intermolecular interactions of compounds structurally related to this compound. These studies facilitate the understanding of molecular geometry and potential interaction sites for biological activity, highlighting the compound's relevance in structural chemistry (Kumara et al., 2017).

Antimicrobial Studies

New pyridine derivatives, including those related to the structure of this compound, have been synthesized and evaluated for antimicrobial activity. These studies indicate the potential of such compounds in developing new antimicrobial agents, demonstrating the importance of structural modifications in enhancing biological efficacy (Patel & Agravat, 2009).